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This document provides detailed application notes and protocols for the fabrication of high-
quality PBDTTT-EFT (also known as PCE10) thin films using the spin coating technique. The
parameters outlined are crucial for achieving desirable film characteristics for applications in
organic electronics, particularly in the fabrication of organic photovoltaic (OPV) devices.

Introduction

PBDTTT-EFT is a low bandgap polymer widely utilized as an electron donor material in bulk
heterojunction (BHJ) organic solar cells. The morphology and quality of the PBDTTT-EFT thin
film, when blended with an acceptor material such as PCBM, are critical determinants of device
performance. Spin coating is a prevalent laboratory technique for depositing uniform thin films
from solution. The final properties of the film, including thickness, roughness, and molecular
ordering, are highly dependent on the spin coating parameters.

Key Spin Coating Parameters and Their Influence

The formation of a uniform and optimized PBDTTT-EFT thin film is a multi-variable process.
The key parameters that require careful control are:
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» Solvent: The choice of solvent is critical as it affects the solubility of the polymer and the
drying dynamics during spin coating. Chlorobenzene (CB) and 1,2-dichlorobenzene (DCB)
are commonly used solvents for PBDTTT-EFT.

e Solution Concentration: The concentration of the PBDTTT-EFT solution directly influences
the viscosity and, consequently, the final thickness of the film. Higher concentrations
generally lead to thicker films.

e Spin Speed: The rotational speed of the substrate is inversely proportional to the square root
of the film thickness; higher spin speeds result in thinner films.[1]

e Spin Time: The duration of the spinning process affects the solvent evaporation and the final
film uniformity. A typical spin time is between 30 to 60 seconds.

o Additives: Solvent additives, such as 1,8-diiodooctane (DIO), are often used to fine-tune the
film morphology by altering the solubility of the components and influencing the phase
separation in BHJ blends. The addition of 3 vol% DIO has been shown to significantly
increase the efficiency of PBDTTT-EFT:PC71BM solar cells.

o Post-Deposition Treatments: Thermal annealing and solvent washing are common post-
deposition steps to further optimize the film morphology and device performance.

Experimental Protocols
A well-prepared solution is fundamental to achieving high-quality thin films.
Protocol for PBDTTT-EFT:PC71BM Blend Solution:

o Materials:

o PBDTTT-EFT (donor polymer)

o

PC71BM (acceptor material)

[¢]

Chlorobenzene (CB) or 1,2-dichlorobenzene (DCB) (solvent)

[¢]

1,8-diiodooctane (DIO) (additive)
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e Procedure:

o

Dissolve PBDTTT-EFT and PC71BM in the chosen solvent at a specific concentration and
donor:acceptor ratio (e.g., 25 mg/ml total solids with a 1:1.5 ratio).

o Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-60 °C) overnight
in an inert atmosphere (e.g., nitrogen-filled glovebox) to ensure complete dissolution.

o Before spin coating, cool the solution to room temperature and filter it through a 0.2 um or
0.45 um PTFE syringe filter to remove any particulate matter.

o If using an additive, add the specified volume percentage of DIO to the solution and stir for
a short period before use. For instance, a solution in chlorobenzene at 35 mg/ml can be
prepared, followed by the addition of 3% diiodooctane.[2]

The spin coating process should be carried out in a clean, controlled environment, preferably
within a glovebox to prevent contamination and exposure to ambient air and moisture.

Protocol for Spin Coating:
e Substrate Preparation:

o Clean the substrate (e.g., ITO-coated glass) sequentially in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol.

o Dry the substrate with a stream of nitrogen gas.

o Treat the substrate with UV-o0zone or oxygen plasma to improve the wettability of the
surface.

o Deposition:

o Place the cleaned substrate on the spin coater chuck and ensure it is centered.

o Dispense a sufficient amount of the prepared PBDTTT-EFT solution onto the center of the
substrate.
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o Start the spin coater immediately after dispensing the solution (static dispense) or while
the substrate is spinning at a low speed (dynamic dispense).

o Ramp up to the desired spin speed and hold for the specified time.
o Post-Coating Treatments:

o Methanol Wash: In some protocols, a methanol wash is performed after spin coating to
remove residual solvent additives like DIO.[2] This can be done by spin coating methanol

onto the active layer at a moderate speed (e.g., 2500 rpm for 60 seconds).

o Thermal Annealing: Transfer the coated substrate to a hotplate inside the glovebox for
thermal annealing at a specific temperature and for a set duration to improve the film

morphology and crystallinity.

Data Presentation

The following tables summarize the spin coating parameters for PBDTTT-EFT thin films as

reported in various studies.

Table 1: PBDTTT-EFT Solution and Spin Coating Parameters
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. Resultin
Concent Spin . .
Polymer . . Spin g Film Referen
Solvent ration Additive Speed ) .
Blend Time (s) Thickne ce
(mg/mL) (rpm)
ss (nm)
PBDTTT- 1,2-
EFT:PC7  dichlorob 25 - 600 18 ~100
1BM enzene
PBDTTT-
Chlorobe Not
EFT:PC7 35 3% DIO 2000 30 N [2]
nzene Specified
0BM
PBDTTT-
Chlorobe Not
EFT:PC7 35 3% DIO 2700 30 B [2]
nzene Specified
0BM
PBDTTT-
Chlorobe Not
EFT:PC7 35 3% DIO 3900 30 N [2]
nzene Specified
0BM
PBDTTT-
Chlorobe Not
EFT:PC7 35 3% DIO 6000 30 N [2]
nzene Specified
0BM
PBDTTT(
10
+DPP- Not Not
N (PBDTTT - 1500 60 N
DTT)/PC  Specified ) Specified
71BM
Table 2: Post-Coating Treatment Parameters
Treatment Parameters Purpose Reference
Spin coat methanolat  Removal of DIO
Methanol Wash N
2500 rpm for 60 s additive
Varies, typically Improve film
Thermal Annealing between 80°C and morphology and
150°C crystallinity
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Visualization of Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow
for spin coating PBDTTT-EFT thin films and the relationship between key parameters and film
properties.
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Experimental workflow for PBDTTT-EFT thin film deposition.
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Relationship between spin coating parameters and thin film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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